Cas no 140619-12-1 (4-Isothiazolecarbonitrile,5-[[4-[bis(2-methoxyethyl)amino]-2-methylphenyl]azo]-3-(2-methoxyethyl)-)

• Product Name: 4-Isothiazolecarbonitrile,5-[[4-[bis(2-methoxyethyl)amino]-2-methylphenyl]azo]-3-(2-methoxyethyl)-
• CAS No: 140619-12-1
• MF: C₂₀H₂₇N₅O₃S
• MW: 417.525082826614
• CID: 1307366
• Update Time: 2024-08-04

4-Isothiazolecarbonitrile,5-[[4-[bis(2-methoxyethyl)amino]-2-methylphenyl]azo]-3-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile,5-[[4-[bis(2-methoxyethyl)amino]-2-methylphenyl]azo]-3-(2-methoxyethyl)-
• 4-Isothiazolecarbonitrile, 5-[2-[4-[bis(2-methoxyethyl)amino]-2-methylphenyl]diazenyl]-3-(2-methoxyethyl)-

• Inchi： 1S/C20H27N5O3S/c1-15-13-16(25(8-11-27-3)9-12-28-4)5-6-18(15)22-23-20-17(14-21)19(24-29-20)7-10-26-2/h5-6,13H,7-12H2,1-4H3
• InChI Key： OQLRCKPEDNZEIU-UHFFFAOYSA-N
• SMILES： S1C(N=NC2=CC=C(N(CCOC)CCOC)C=C2C)=C(C#N)C(CCOC)=N1

Computed Properties

• Exact Mass: 417.18371

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 512.4±50.0 °C(Predicted)
• PSA: 92.33
• pka: 2.10±0.50(Predicted)